Cas no 2137618-14-3 (1-(7-Bromo-2,3-dihydro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-one)

• Product Name: 1-(7-Bromo-2,3-dihydro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-one
• CAS No: 2137618-14-3
• MF: C₁₃H₁₅BrO₂
• MW: 283.161003351212
• CID: 5992033
• PubChem ID: 165796139
• Update Time: 2025-05-18

1-(7-Bromo-2,3-dihydro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-744995
• 2137618-14-3
• 1-(7-bromo-2,3-dihydro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-one
• 1-(7-Bromo-2,3-dihydro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-one

• Inchi： 1S/C13H15BrO2/c1-13(2,3)12(15)10-7-8-5-4-6-9(14)11(8)16-10/h4-6,10H,7H2,1-3H3
• InChI Key： RTDUNRROZPBHBX-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1OC(C(C(C)(C)C)=O)C2

Computed Properties

• Exact Mass: 282.02554g/mol
• Monoisotopic Mass: 282.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(7-Bromo-2,3-dihydro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-one

Professional Introduction to 1-(7-Bromo-2,3-dihydro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-one (CAS No. 2137618-14-3)

1-(7-Bromo-2,3-dihydro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-one, identified by the CAS number 2137618-14-3, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a brominated benzofuran moiety and an isobutyl ketone group, make it a valuable scaffold for further chemical modifications and biological evaluations.

The benzofuran core is a well-known pharmacophore in drug discovery, with numerous derivatives exhibiting pharmacological properties ranging from anti-inflammatory to anticancer effects. The bromination at the 7-position of the benzofuran ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. These reactions are pivotal in constructing more complex molecular architectures, which can lead to the development of novel bioactive compounds.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. The compound 1-(7-Bromo-2,3-dihydro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-one has been explored as a potential lead in this context. Its unique structural motif suggests that it may interact with specific enzymes or receptors involved in metabolic disorders and cancer. Preliminary studies have indicated that derivatives of this compound exhibit promising inhibitory activity against certain kinases and proteases, which are key players in cell signaling pathways.

The isobutyl ketone group in the molecule provides a handle for further derivatization, enabling the synthesis of a library of analogs with tailored biological properties. This flexibility has made 1-(7-Bromo-2,3-dihydro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-one a attractive candidate for high-throughput screening campaigns aimed at identifying new drug candidates. Additionally, the compound's solubility profile and stability under various conditions make it suitable for both in vitro and in vivo studies.

One of the most exciting aspects of this compound is its potential application in the development of targeted therapies for solid tumors. Recent advances in oncology have highlighted the importance of inhibiting specific molecular targets that drive tumor growth and progression. The benzofuran scaffold has been shown to interact with DNA and RNA, suggesting that derivatives of this compound could have therapeutic effects on various types of cancer. Moreover, the bromine atom serves as a reactive site for post-synthetic modifications, allowing researchers to fine-tune the biological activity of the molecule.

The synthesis of 1-(7-Bromo-2,3-dihydro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-one involves multi-step organic transformations that showcase modern synthetic methodologies. The process typically begins with the condensation of appropriate precursors under acidic conditions to form the benzofuran core. Subsequent bromination is achieved using standard electrophilic aromatic substitution techniques. The final step involves introducing the isobutyl ketone group through aldol condensation or other suitable methods. These synthetic strategies highlight the compound's accessibility and versatility as a building block for more complex molecules.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how a molecule behaves within an organism is crucial for determining its potential as a drug candidate. Preliminary pharmacokinetic studies have suggested that 1-(7-Bromo-2,3-dihydro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-one exhibits moderate bioavailability and reasonable metabolic stability. These findings are encouraging and indicate that further optimization could enhance its therapeutic index.

In conclusion, 1-(7-Bromo-2,3-dihydro-1-benzofuran-2-yl)-2,2-dimethylpropan-1-one (CAS No. 2137618-14-3) represents a promising lead in pharmaceutical research due to its unique structural features and potential biological activities. Its benzofuran core and brominated substituent provide numerous opportunities for further chemical modification and biological evaluation. As research in this area continues to evolve, compounds like this one are likely to play a crucial role in the development of novel therapeutics targeting various diseases.